Basic nickel(II) carbonate

Specification

• CAS No.: 12607-70-4
• Molecular Formula: CH4Ni3O7
• Molecular Weight: 304.12 g/mol
• IUPAC Name: nickel(2+);carbonate;tetrahydroxide
• Standard InChI: InChI=1S/CH2O3.3Ni.4H2O/c2-1(3)4;;;;;;;/h(H2,2,3,4);;;;4*1H2/q;3*+2;;;;/p-6
• Standard InChI Key: ATYNVYNPWGEMMI-UHFFFAOYSA-H
• SMILES: C(=O)([O-])[O-].O.O.O.O.[Ni].[Ni].[Ni+2]
• Canonical SMILES: C(=O)([O-])[O-].[OH-].[OH-].[OH-].[OH-].[Ni+2].[Ni+2].[Ni+2]

Introduction

Chemical Properties and Structure

Basic nickel(II) carbonate exists in several forms with varying chemical compositions. This variability creates a family of related compounds rather than a single specific substance. The most commonly referenced formula is Ni₄CO₃(OH)₆(H₂O)₄, representing the tetrahydrate form. However, alternative representations include NiCO₃- 2Ni(OH)₂ and CH₄Ni₃O₇, reflecting different approaches to describing the compound's composition.
Table 2.1: Chemical Formulas of Basic Nickel(II) Carbonate Variants

Formula	Description	Molecular Weight (g/mol)	CAS Number
Ni₄CO₃(OH)₆(H₂O)₄	Tetrahydrate basic nickel carbonate	411.7	-
NiCO₃- 2Ni(OH)₂	Anhydrous basic nickel carbonate	304.116	12607-70-4
CH₄Ni₃O₇	Alternative representation	304.116	12607-70-4
Ni(CO₃)ₓ(OH)ᵧ·zH₂O	General formula (variable composition)	Variable	-
The composition of basic nickel carbonate is significantly influenced by synthesis parameters. Research has demonstrated that at lower pH values (approximately 5.4) in systems saturated with CO₂ at 1 atmosphere, the CO₃²⁻:Ni(II) ratio is approximately 0.75. In contrast, at higher pH values (around 11) with ambient CO₂ levels, this ratio decreases to approximately 0.33.

The structure of basic nickel carbonate varies with its specific composition. The anhydrous form, NiCO₃, adopts a structure similar to calcite, with nickel atoms in an octahedral coordination geometry. A pentahydrate form has also been characterized by X-ray crystallography, revealing a structure consisting of [Ni₂(CO₃)₂(H₂O)₈] subunits with an additional water molecule of hydration, also known as the mineral hellyerite.
The basic carbonate forms are typically amorphous but can be prepared with relatively narrow composition ranges through partial precipitation under controlled pH conditions. These structural characteristics contribute to the compound's physical properties and reactivity patterns.

Physical Properties

Basic nickel(II) carbonate is distinguished by its characteristic green color, which may vary slightly depending on the specific composition and hydration state of the compound.
Table 2.2: Physical Properties of Basic Nickel(II) Carbonate

Property	Value/Description
Appearance	Green powder
Physical State	Solid
Odor	Odorless
Solubility in Water	Poorly soluble
Thermal Behavior	Decomposes upon heating
Magnetic Properties	Paramagnetic

Stability and Reactivity

Basic nickel carbonates demonstrate variable stability depending on their composition and environmental conditions. These compounds can be unstable when exposed to the atmosphere and may undergo hydrolysis or carbonation reactions. The stability is particularly influenced by carbon dioxide concentration and moisture levels.
When heated (calcined), basic nickel carbonate decomposes to form nickel(II) oxide and releases carbon dioxide according to the following reaction:
NiCO₃ → NiO + CO₂
Additionally, nickel carbonates are readily hydrolyzed upon contact with aqueous acids, forming the hexaaquanickel(II) ion [Ni(H₂O)₆]²⁺, while liberating water and carbon dioxide in the process. This reactivity with acids is important for various industrial applications and laboratory procedures involving basic nickel carbonate.

Synthesis and Preparation Methods

Industrial Production

In industrial settings, basic nickel carbonate is typically produced as an intermediate in the hydrometallurgical purification of nickel from its ores. The process generally involves the precipitation of nickel from solution using carbonate ions under controlled conditions. This method allows for large-scale production of the compound for various industrial applications.
The industrial significance of basic nickel carbonate stems from its role as a precursor in nickel processing and its applications in electroplating, catalysis, and ceramic manufacturing. The controlled synthesis of basic nickel carbonate with specific compositions is essential for ensuring consistent performance in these applications.

Laboratory Preparation

The most common laboratory preparation method involves treating solutions of nickel sulfate with sodium carbonate under controlled pH conditions. The general reaction can be represented as:
4 Ni²⁺ + CO₃²⁻ + 6 OH⁻ + 4 H₂O → Ni₄CO₃(OH)₆(H₂O)₄
This precipitation reaction requires careful control of pH, temperature, and concentrations to obtain basic nickel carbonate with the desired composition. The process represents a simple transition metal chemistry reaction between an acidic metal salt and a carbonate ion, replacing the acidic ion with a carbonate base ion and creating sodium acid salt as a by-product.
Another preparation method involves the electrolytic oxidation of nickel in the presence of carbon dioxide:
Ni + O + CO₂ + 6 H₂O → NiCO₃(H₂O)₄
The hexahydrate form, NiCO₃- 6H₂O, can be formed through electrolysis of nickel metal under an atmosphere of carbon dioxide. Meanwhile, green and yellow forms of anhydrous NiCO₃ can be synthesized by heating aqueous nickel chloride solutions under high pressures of carbon dioxide.

Factors Affecting Composition

The composition of basic nickel carbonate is significantly influenced by synthesis conditions, particularly pH and carbon dioxide concentration. These factors determine the ratio of carbonate to hydroxide in the final product.
Table 3.1: Effect of pH on Basic Nickel Carbonate Composition

pH Range	CO₃²⁻:Ni(II) Ratio	Conditions	Stability
~5.4	~0.75	System saturated with CO₂ at 1 atm	Unstable, undergoes hydrolysis in atmosphere
~11	~0.33	Ambient CO₂ level	Unstable, undergoes carbonation in atmosphere
These variations in composition affect the properties and applications of the resulting basic nickel carbonate. Understanding and controlling these factors is essential for producing compounds with specific characteristics for targeted applications.

Applications and Industrial Significance

Electroplating

One of the primary industrial applications of basic nickel(II) carbonate is in electroplating processes. The compound serves as a precursor for nickel plating baths, contributing to the production of smooth, bright nickel coatings on various substrates. These coatings offer enhanced corrosion resistance and decorative finish to the plated objects.
The role of basic nickel carbonate in electroplating stems from its ability to provide a controlled source of nickel ions in plating solutions. The specific composition of the basic nickel carbonate used can influence the properties of the resulting nickel coatings, making it an important component in specialized electroplating formulations.

Catalysis Applications

Basic nickel carbonate serves as an important precursor for various catalysts. When calcined, it forms nickel(II) oxide, which is widely used in catalytic applications. The nature of the resulting oxide depends on the specific composition of the basic nickel carbonate precursor, with oxides obtained from basic carbonate often being most useful for catalysis applications.
The catalytic applications of nickel compounds derived from basic nickel carbonate span various industrial processes, including hydrogenation reactions, synthesis gas production, and environmental remediation technologies. The controlled decomposition of basic nickel carbonate allows for the production of nickel oxide catalysts with specific surface areas and activities tailored for particular applications.

Ceramic and Other Applications

In the ceramics industry, basic nickel carbonate finds applications as a colorant and as a component in specialized ceramic formulations. The nickel content contributes to distinctive coloration in the final ceramic products.
Beyond electroplating, catalysis, and ceramics, basic nickel carbonate has potential applications in areas such as gas purification, specifically in the removal of hydrogen sulfide. The compound's reactivity with hydrogen sulfide makes it a candidate for applications in gas treatment processes and environmental remediation.

Hazard Type	Description
Skin Contact	May cause an allergic skin reaction; causes skin irritation
Inhalation	May cause cancer by inhalation; may cause allergy or asthma symptoms
Genetic Effects	Suspected of causing genetic defects
Reproductive Toxicity	May damage the unborn child
Repeated Exposure	Causes damage to organs through prolonged or repeated exposure
Environmental	Very toxic to aquatic life with long-lasting effects
These hazards require implementation of appropriate safety measures in industrial and laboratory settings where basic nickel carbonate is handled. The compound's carcinogenic potential, particularly through inhalation, and its ability to cause allergic reactions highlight the importance of proper handling procedures.

Research Findings and Recent Developments

Reaction Kinetics with Hydrogen Sulfide

Recent research has investigated the unique reactivity of basic nickel carbonates with hydrogen sulfide (H₂S). Basic nickel carbonates show unusually high reactivity and conversion rates with dilute H₂S in nitrogen gas, even at ambient temperatures. This reactivity is notable compared to other oxide and carbonate absorbents.
The reaction exhibits nucleation kinetics, characterized by variable induction periods followed by rate acceleration to a maximum at nickel(II) conversions typically in the range of 0.4-0.5. The nucleation process appears to be catalyzed by the nickel sulfide product, with water vapor acting as a promoter.
This unique reactivity pattern provides insights into the fundamental chemistry of basic nickel carbonate and opens potential applications in gas purification and environmental remediation technologies.

Factors Affecting Reactivity

Several factors influence the reactivity of basic nickel carbonate, particularly in its reactions with hydrogen sulfide. Understanding these factors is essential for optimizing the compound's performance in various applications.
Table 6.1: Factors Influencing Reactivity of Basic Nickel Carbonate with H₂S

Factor	Effect on Reactivity
H₂S Concentration	Increased concentration leads to increased nucleation rate
Water Vapor	Promotes initiation of reaction
Aging	Progressive deactivation associated with hydrolysis
Mechanical Treatment	Crushing of aged material effects substantial reactivation
For freshly precipitated basic nickel carbonate at low pH, the nucleation rate increases with higher H₂S concentrations, while water vapor primarily promotes the initiation of the reaction rather than the nucleation rate. These findings provide valuable insights for designing and optimizing processes involving basic nickel carbonate reactions.

Advanced Characterization Studies

Advanced analytical techniques have contributed to a better understanding of basic nickel carbonate's structure and properties. X-ray crystallography has been used to characterize various hydrated forms of the compound, providing insights into their structural arrangements. These characterization studies enhance our understanding of the relationship between the compound's structure, composition, and properties. Such knowledge is essential for optimizing the synthesis and applications of basic nickel carbonate in various industrial and technological contexts.